2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol

• CAS No.: 560-16-7
• Molecular Formula: C4H3F7O2
• Molecular Weight: 216.1

Description

2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol is a fluorinated organic compound with the molecular formula C4H3F7O2 and a molecular weight of 216.06 g/mol . This compound is characterized by the presence of multiple fluorine atoms, which impart unique chemical and physical properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol typically involves the reaction of fluorinated precursors under controlled conditions. One common method involves the reaction of 2,2,3,3-tetrafluoropropanol with trifluoromethoxy reagents in the presence of a suitable catalyst . The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways as in laboratory settings but with enhanced efficiency and scalability. The use of continuous flow reactors and advanced purification techniques ensures the consistent quality and supply of this compound for commercial applications .

Chemical Reactions Analysis

Types of Reactions

2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carbonyl compounds under specific conditions.

Reduction: Reduction reactions can convert it into less oxidized forms, such as alcohols or hydrocarbons.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway and conditions. For example, oxidation may yield carbonyl compounds, while substitution reactions can introduce new functional groups, enhancing the compound’s versatility for further applications .

Scientific Research Applications

2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent and intermediate in the synthesis of various fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: The compound’s unique properties make it useful in biochemical studies, particularly in the development of fluorinated biomolecules and probes.

Industry: The compound is utilized in the production of specialty chemicals, coatings, and advanced materials due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol involves its interaction with molecular targets through its fluorinated functional groups. These interactions can modulate the activity of enzymes, receptors, or other biomolecules, leading to specific biological effects . The pathways involved may include binding to active sites, altering molecular conformations, or influencing signal transduction processes .

Comparison with Similar Compounds

Similar Compounds

2,2,3,3-Tetrafluoro-1-propanol: This compound shares a similar fluorinated backbone but lacks the trifluoromethoxy group, resulting in different chemical properties and applications.

1,1,1,3,3,3-Hexafluoro-2-propanol: Another fluorinated alcohol with distinct properties due to the presence of six fluorine atoms and a different structural arrangement.

Uniqueness

2,2,3,3-tetrafluoro-3-(trifluoromethoxy)propan-1-ol is unique due to its combination of multiple fluorine atoms and a trifluoromethoxy group, which imparts exceptional stability, reactivity, and versatility. This makes it particularly valuable in applications requiring high-performance materials and specialized chemical transformations .